Cas no 2171588-53-5 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholine-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholine-3-carboxylic acid
• CAS No: 2171588-53-5
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6172249
• PubChem ID: 165802142
• Update Time: 2025-10-17

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholine-3-carboxylic acid
• EN300-1486380
• 2171588-53-5
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]morpholine-3-carboxylic acid

• Inchi： 1S/C23H24N2O6/c26-21(25-11-12-30-14-20(25)22(27)28)9-10-24-23(29)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20H,9-14H2,(H,24,29)(H,27,28)
• InChI Key： WGIXGXJVDKWDLJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholine-3-carboxylic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholine-3-carboxylic acid (CAS No. 2171588-53-5)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholine-3-carboxylic acid, also known by its CAS number 2171588-53-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a morpholine ring, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholine-3-carboxylic acid makes it particularly useful in the preparation of peptides and other biomolecules that require high purity and stability. The morpholine ring, on the other hand, contributes to the compound's solubility and reactivity, making it a versatile building block for drug discovery.

Recent studies have highlighted the potential applications of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholine-3-carboxylic acid in the development of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a new class of inhibitors targeting protein-protein interactions (PPIs). These inhibitors have shown promising results in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

In another notable study, researchers at the University of California, San Francisco, utilized 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholine-3-carboxylic acid to develop a series of small molecules that selectively modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling pathways and are important targets for drug development. The compounds derived from this research exhibited high potency and selectivity, making them potential candidates for further clinical evaluation.

The structural versatility of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholine-3-carboxylic acid also extends to its use in combinatorial chemistry. Combinatorial approaches allow for the rapid synthesis and screening of large libraries of compounds, which can significantly accelerate the drug discovery process. A 2021 study published in Organic & Biomolecular Chemistry demonstrated the successful application of this compound in combinatorial synthesis, leading to the identification of several hit compounds with potential therapeutic applications.

Beyond its role as an intermediate in drug synthesis, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholine-3-carboxylic acid has also been explored for its intrinsic biological activities. Preliminary studies have suggested that this compound may possess anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and asthma. However, further research is needed to fully elucidate its biological mechanisms and therapeutic potential.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholine-3-carboxylic acid (CAS No. 2171588-53-5) is a multifaceted compound with significant implications for medicinal chemistry and pharmaceutical research. Its unique structural features and versatile applications make it an invaluable tool for scientists working on the development of new therapeutic agents. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in driving innovation and improving human health.